Cas no 83532-40-5 (1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-)

• Product name: 1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-
• CAS No: 83532-40-5
• MF: C₂₁H₃₀O₂
• MW: 314.4617
• CID: 669755
• PubChem ID: 71587307

1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-
• 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trienyl]benzene-1,2-diol
• UNII-7JU9NL0M8V
• Q416909
• 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl]benzene-1,2-diol
• LMPK15020004
• 3-((8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl)catechol
• 7JU9NL0M8V
• Urushiol, (15:3;8Z,11E,13Z)
• 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl] )catechol
• 83532-40-5
• 1,2-Benzenediol, 3-(8Z,11E,13Z)-8,11,13-pentadecatrien-1-yl-
• 3-((8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl)benzene-1,2-diol
• Urushiol IV

• Inchi： InChI=1S/C21H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h2-5,7-8,15,17-18,22-23H,6,9-14,16H2,1H3/b3-2-,5-4+,8-7-
• InChI Key： IYROWZYPEIMDDN-XTUOKWOTSA-N
• SMILES： CC=CC=CCC=CCCCCCCCC1=C(C(=CC=C1)O)O

Computed Properties

• Exact Mass: 314.224580195g/mol
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 7.1